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This technical guide provides a comprehensive overview of the chemical structure and
stereochemistry of Cytochalasin J, a member of the cytochalasan family of fungal metabolites.
This document is intended for researchers, scientists, and professionals in the fields of natural
product chemistry, medicinal chemistry, and drug development.

Introduction

Cytochalasin J is a polyketide-derived secondary metabolite produced by various fungi,
notably species of the genus Phomopsis. Like other members of the cytochalasan family, it
exhibits a range of biological activities, primarily through its interaction with the cytoskeletal
protein actin. Understanding the precise three-dimensional arrangement of its atoms is crucial
for elucidating its mechanism of action and for the rational design of novel therapeutic agents.

Chemical Structure and Stereochemistry

Cytochalasin J possesses a complex molecular architecture characterized by a highly
substituted perhydroisoindolone core fused to an 11-membered macrocyclic ring. The molecule
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is rich in stereogenic centers, the precise configuration of which dictates its biological function.

The definitive chemical structure and stereochemistry of Cytochalasin J are presented below.
The absolute configuration has been determined through extensive spectroscopic analysis,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy, and by comparison with closely
related, structurally confirmed cytochalasans. The IUPAC name for Cytochalasin J, which
encapsulates its stereochemical details, is (1R,2R,3E,5R,7S,9E,11R,12S,14S,15R,16S)-16-
benzyl-2,5,12-trihydroxy-5,7,14-trimethyl-13-methylidene-17-azatricyclo[9.7.0.01,15]octadeca-
3,9-dien-18-one.[1]

Figure 1. 2D Chemical Structure of Cytochalasin J.
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Spectroscopic Data

The structural elucidation of Cytochalasin J relies heavily on one- and two-dimensional NMR

spectroscopy, as well as mass spectrometry. While the original publication detailing the

complete assignment for Cytochalasin J is not readily available, data for closely related

cytochalasans and derivatives provide a strong basis for its structural confirmation. The

following table summarizes key physicochemical and spectroscopic properties of Cytochalasin

J.
Property Value Reference
Molecular Formula C2sH37NOa [1]
Molecular Weight 451.6 g/mol [1]
CAS Number 53760-20-6 [1]
Appearance White solid (typical for

cytochalasans)

Characteristic olefinic,
Key 'H NMR Signals aliphatic, and aromatic

protons.

) Carbonyl, olefinic, and multiple
Key 13C NMR Signals ) ]
aliphatic carbon resonances.

High-resolution mass
Mass Spectrometry spectrometry (HRMS) confirms

the elemental composition.

Experimental Protocols

The isolation and structural characterization of cytochalasans like Cytochalasin J involve a
series of established experimental procedures.

Isolation and Purification

Cytochalasin J is typically isolated from the fermentation broth of a producing fungal strain,
such as Phomopsis sp. A general workflow for its isolation is as follows:
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Fermentation and Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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